Cas no 112776-84-8 (Dimethyl 4-iodopyridine-2,6-dicarboxylate)

• Product Name: Dimethyl 4-iodopyridine-2,6-dicarboxylate
• CAS No: 112776-84-8
• MF: C₉H₈INO₄
• MW: 321.068594932556
• MDL: MFCD14636226
• CID: 1094383
• PubChem ID: 13794410
• Update Time: 2025-04-20

Dimethyl 4-iodopyridine-2,6-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 4-iodopyridine-2,6-dicarboxylate
• 2,6-Pyridinedicarboxylic acid,4-iodo-,dimethyl ester
• 112776-84-8
• 2,6-Pyridinedicarboxylic acid, 4-iodo-, 2,6-dimethyl ester
• MFCD14636226
• CS-0451331
• SY249907
• A930706
• J-400912
• SCHEMBL15894976
• DB-220396
• 2,6-DIMETHYL 4-IODOPYRIDINE-2,6-DICARBOXYLATE
• AC8958
• Dimethyl 4-iodopyridine-2,6-dicarboxylate;2,6-Pyridinedicarboxylic acid,4-iodo-,dimethyl ester
• Dimethyl4-iodopyridine-2,6-dicarboxylate
• 2,6-Pyridinedicarboxylic acid, 4-iodo-, dimethyl ester

• MDL： MFCD14636226
• Inchi： 1S/C9H8INO4/c1-14-8(12)6-3-5(10)4-7(11-6)9(13)15-2/h3-4H,1-2H3
• InChI Key： OIFGTELVXIXXQU-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)OC)N=C(C(=O)OC)C=1

Computed Properties

• Exact Mass: 320.95000
• Monoisotopic Mass: 320.94981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• PSA: 65.49000
• LogP: 1.25940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids